Cas no 53937-19-2 (Benzenepropanoicacid, 4-hydroxy-3-iodo-)

• Product Name: Benzenepropanoicacid, 4-hydroxy-3-iodo-
• CAS No: 53937-19-2
• MF: C₉H₉IO₃
• MW: 292.070435285568
• CID: 373122
• PubChem ID: 3016844
• Update Time: 2025-05-20

Benzenepropanoicacid, 4-hydroxy-3-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoicacid, 4-hydroxy-3-iodo-
• 3-(4-hydroxy-3-iodophenyl)propanoic acid
• 3-(4-hydroxy-3-iodophenyl)propionic acid
• 3-(p-Hydroxy-m-(125I)phenyl)propionic acid
• 3-Hippa
• Benzenepropanoic acid, 4-hydroxy-3-iodo-
• 53937-19-2
• DTXSID60202225
• SCHEMBL3269085

• Inchi： 1S/C9H9IO3/c10-7-5-6(1-3-8(7)11)2-4-9(12)13/h1,3,5,11H,2,4H2,(H,12,13)
• InChI Key： MQLSRUIUANNBSI-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)CCC(=O)O)O

Computed Properties

• Exact Mass: 291.95917
• Monoisotopic Mass: 291.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.897
• Boiling Point: 360.3°Cat760mmHg
• Flash Point: 171.7°C
• Refractive Index: 1.659
• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on Benzenepropanoicacid, 4-hydroxy-3-iodo-

Benzenepropanoic Acid, 4-Hydroxy-3-Iodo-

The compound with CAS No. 53937-19-2, commonly referred to as Benzenepropanoic acid, 4-hydroxy-3-iodo-, is a chemically synthesized organic compound with a unique structure and diverse applications. This compound belongs to the class of aromatic carboxylic acids, characterized by its benzenepropanoic acid backbone and the presence of hydroxyl and iodo substituents at specific positions on the aromatic ring. The 4-hydroxy and 3-iodo groups significantly influence its chemical properties, making it a valuable compound in various fields such as pharmaceuticals, agrochemicals, and material science.

Benzenepropanoic acid, 4-hydroxy-3-iodo- is structurally defined by its benzene ring with a propanoic acid side chain. The hydroxyl group (-OH) at the para position (position 4) and the iodo group (-I) at the meta position (position 3) create a unique electronic environment on the aromatic ring. This arrangement not only affects the compound's reactivity but also plays a crucial role in its ability to form hydrogen bonds and participate in various chemical reactions. The presence of the iodo group introduces halogen-related properties, such as increased reactivity in nucleophilic substitution reactions and potential applications in radiochemistry.

Recent studies have highlighted the potential of Benzenepropanoic acid, 4-hydroxy-3-iodo- in drug discovery. Researchers have explored its role as a lead compound for developing new pharmaceutical agents targeting specific biological pathways. For instance, its ability to modulate enzyme activity and interact with cellular receptors has been investigated in preclinical models. These findings suggest that this compound could serve as a precursor for designing drugs with enhanced bioavailability and efficacy.

In addition to its pharmaceutical applications, Benzenepropanoic acid, 4-hydroxy-3-iodo- has shown promise in agrochemical research. Its ability to act as a plant growth regulator or an elicitor of defense responses in crops has been studied extensively. Field trials have demonstrated that this compound can enhance crop resilience against environmental stressors such as drought and pathogen attack without adverse effects on plant metabolism.

The synthesis of Benzenepropanoic acid, 4-hydroxy-3-iodo- involves multi-step organic reactions, including Friedel-Crafts acylation, iodination, and oxidation processes. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. The use of green chemistry principles in its synthesis has also reduced environmental impact, aligning with global sustainability goals.

From a materials science perspective, Benzenepropanoic acid, 4-hydroxy-3-iodo- has been explored for its potential in developing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its functional groups enable strong coordination interactions with metal ions, leading to the formation of porous structures with applications in gas storage and catalysis.

Moreover, recent research has delved into the electrochemical properties of Benzenepropanoic acid, 4-hydroxy-3-iodo-, particularly its role as an electrode material in supercapacitors and batteries. The compound's ability to undergo redox reactions at high rates makes it a candidate for energy storage devices with improved performance metrics.

In conclusion, Benzenepropanoic acid, 4-hydroxy-3-i odo-, with CAS No. 53937 -19 -2 , stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique chemical structure and functional groups continue to inspire innovative research directions , contributing significantly to advancements in chemistry , biology , and materials science . As ongoing studies unravel new potentials , this compound remains at the forefront of scientific exploration , offering promising avenues for future developments .